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Compound of Interest

Compound Name: 4-(4-Ethoxyphenyl)cyclohexanone

Cat. No.: B065279

A Note on the Data: Direct experimental data for 4-(4-Ethoxyphenyl)cyclohexanone is not
readily available in the public domain. Therefore, this guide has been compiled by a Senior
Application Scientist, leveraging expert knowledge and data from closely related analogs such
as 4-phenylcyclohexanone and 4-methoxycyclohexanone. The information herein provides a
robust, predictive overview of the compound's properties and potential applications, grounded
in established chemical principles and supported by scientific literature on similar structures.

Introduction

4-(4-Ethoxyphenyl)cyclohexanone is a bifunctional organic molecule featuring a
cyclohexanone ring substituted at the 4-position with an ethoxyphenyl group. This unique
combination of a polar ketone and a substituted aromatic ring suggests its potential as a key
intermediate in the synthesis of complex molecules. Its structural similarity to compounds used
in liquid crystal technology and pharmaceuticals makes it a molecule of significant interest for
researchers in materials science and drug discovery. The cyclohexanone moiety offers a
reactive handle for a variety of chemical transformations, while the ethoxyphenyl group can
influence the molecule's electronic and physical properties, such as its liquid crystalline
behavior and biological activity.[1]

Molecular Structure and Physicochemical
Properties
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The molecular structure of 4-(4-Ethoxyphenyl)cyclohexanone consists of a central

cyclohexanone ring with an ethoxyphenyl substituent at the para position. The interplay

between the aliphatic ring and the aromatic substituent dictates its physical and chemical

characteristics.

Caption: Molecular structure of 4-(4-Ethoxyphenyl)cyclohexanone.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 4-(4-

Ethoxyphenyl)cyclohexanone, estimated from data for analogous compounds.

) Basis for e
Property Predicted Value o Citation
Prediction
Molecular Formula C14H1802 - -
Molecular Weight 218.29 g/mol - -
White to off-white Based on 4-
Appearance ) [2][3]
solid phenylcyclohexanone.
Higher than 4-
phenylcyclohexanone
) ] due to the additional
Melting Point > 77-80 °C
ethoxy group
increasing
intermolecular forces.
Soluble in organic
solvents like General solubility of
N methanol, ethanol, cyclohexanone
Solubility o [3]
and acetone; derivatives and
sparingly soluble in ethers.
water.
Synthesis and Purification
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While a specific, documented synthesis for 4-(4-Ethoxyphenyl)cyclohexanone is not readily
available, a plausible and efficient synthetic route can be proposed based on established
methodologies for creating 4-aryl-cyclohexanones. A highly effective approach would be a
Suzuki-Miyaura cross-coupling reaction.[4][5][6] This palladium-catalyzed reaction forms a
carbon-carbon bond between an organoboron compound and an organic halide, offering high
yields and functional group tolerance.[4]

| [ [ ], [ Williamson Ether Synthesis
sy K emr——————— S proversees ] ) e [

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-(4-Ethoxyphenyl)cyclohexanone.

Detailed Experimental Protocol (Proposed)

e Suzuki-Miyaura Coupling:

o To a solution of 4-iodoanisole and cyclohex-3-en-1-one in a suitable solvent system (e.g.,
toluene/water), add a palladium catalyst such as Pd(PPhs)s and a base (e.g., Na2CO3).

o Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) until the reaction is
complete, as monitored by thin-layer chromatography (TLC).

o Upon completion, cool the reaction, extract the organic layer, and purify by column
chromatography to yield 4-(4-methoxyphenyl)cyclohex-3-en-1-one.

e Hydrogenation:
o Dissolve the product from the previous step in a suitable solvent like ethanol.
o Add a hydrogenation catalyst, such as palladium on carbon (Pd/C).

o Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator)
and stir until the double bond is reduced.
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o Filter off the catalyst and concentrate the solvent to obtain 4-(4-
methoxyphenyl)cyclohexanone.

o Demethylation:

o Dissolve the 4-(4-methoxyphenyl)cyclohexanone in a dry, inert solvent like
dichloromethane.

o Cool the solution in an ice bath and add boron tribromide (BBrs) dropwise.

o Allow the reaction to warm to room temperature and stir until the demethylation is
complete (monitored by TLC).

o Quench the reaction carefully with water, and extract the product to yield 4-(4-
hydroxyphenyl)cyclohexanone.

o Williamson Ether Synthesis:

o Dissolve the 4-(4-hydroxyphenyl)cyclohexanone in a polar aprotic solvent such as acetone
or DMF.

o Add a base, typically potassium carbonate (K2COs), followed by ethyl iodide.
o Heat the mixture to reflux and maintain it until the starting material is consumed.

o After cooling, filter off the inorganic salts and remove the solvent under reduced pressure.
The crude product can be purified by recrystallization or column chromatography to yield
the final product, 4-(4-Ethoxyphenyl)cyclohexanone.

Spectroscopic Analysis (Predicted)

The structural features of 4-(4-Ethoxyphenyl)cyclohexanone would give rise to a
characteristic spectroscopic signature.

Infrared (IR) Spectroscopy

o C=0 stretch: A strong, sharp absorption band is expected around 1715 cm~1, characteristic
of a ketone in a six-membered ring.
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e C-O-C stretch (ether): Asymmetric and symmetric stretching vibrations for the ethoxy group
will likely appear in the 1250-1040 cm~1 region.

e Aromatic C=C stretch: Peaks in the 1600-1450 cm~* range are expected due to the phenyl
ring.

e C-H stretch: Aliphatic C-H stretching from the cyclohexyl and ethyl groups will be observed
around 2950-2850 cm~1, while aromatic C-H stretching will appear above 3000 cm~1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR:

o Aromatic Protons: Two doublets are expected in the aromatic region (d 6.8-7.2 ppm),
characteristic of a 1,4-disubstituted benzene ring.[7]

o Ethoxy Group: A quartet around & 4.0 ppm (for the -OCHz2-) and a triplet around & 1.4 ppm
(for the -CHs) are predicted.

o Cyclohexanone Protons: A complex pattern of multiplets is expected in the 6 1.8-3.0 ppm
range. The proton at the C4 position (methine proton) will likely be a multiplet around 6
2.5-3.0 ppm.[8] The protons alpha to the carbonyl group will be the most downfield of the
cyclohexyl protons.

e 1BC NMR:
o Carbonyl Carbon: A peak around & 210 ppm is characteristic of the ketone.[9]

o Aromatic Carbons: Signals for the six aromatic carbons will appear in the 4 114-160 ppm
region. The carbon attached to the oxygen of the ethoxy group will be the most downfield.

o Ethoxy Group Carbons: The -OCH:z- carbon is expected around & 63 ppm, and the -CHs
carbon around & 15 ppm.

o Cyclohexanone Carbons: The aliphatic carbons of the cyclohexanone ring will resonate in
the & 25-50 ppm range.[9]
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Potential Applications

Given its structure, 4-(4-Ethoxyphenyl)cyclohexanone is a promising candidate for several
advanced applications.

Liquid Crystals

The rigid core of the ethoxyphenyl group combined with the cyclohexanone ring is a common
structural motif in liquid crystalline materials.[10] Such compounds can exhibit nematic or
smectic phases, which are crucial for applications in displays and optical switching devices.[11]
[12] The ethoxy tail can influence the mesophase stability and transition temperatures.

Pharmaceutical Intermediates

Cyclohexanone derivatives are important scaffolds in medicinal chemistry, appearing in a range
of therapeutic agents, including analgesics and anti-inflammatory drugs.[1] The 4-
arylcyclohexanone framework, in particular, has been investigated for its potential biological
activities.[13][14] The title compound could serve as a precursor for more complex molecules
with potential therapeutic value.[15][16]

Safety and Handling

The safety profile of 4-(4-Ethoxyphenyl)cyclohexanone is not specifically documented.
However, based on the known hazards of its constituent moieties, cyclohexanone and
substituted phenols, certain precautions are warranted.

e General Hazards: Similar to other substituted cyclohexanones, it may cause skin, eye, and
respiratory irritation.[2][17] Inhalation or ingestion should be avoided.

e Personal Protective Equipment (PPE): It is recommended to handle this compound in a well-
ventilated fume hood while wearing appropriate PPE, including safety goggles, gloves, and a
lab coat.[18][19]

o Storage: Store in a cool, dry place away from oxidizing agents.[18]

Conclusion
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4-(4-Ethoxyphenyl)cyclohexanone is a molecule with considerable potential, primarily as an
intermediate in the synthesis of liquid crystals and novel pharmaceutical agents. While direct
experimental data is sparse, a comprehensive understanding of its properties and reactivity
can be extrapolated from closely related compounds. The proposed synthetic route via a
Suzuki-Miyaura coupling provides a viable method for its preparation, opening the door for
further investigation into its unique characteristics and applications. As with any novel chemical,
appropriate safety precautions should be taken during its handling and use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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